9-Imino-9lambda6-thia-1-azaspiro[4.5]decane 9-oxide;dihydrochloride

• IUPAC Name: 9-imino-9λ6-thia-1-azaspiro[4.5]decane 9-oxide;dihydrochloride
• InChI: InChI=1S/C8H16N2OS.2ClH/c9-12(11)6-2-4-8(7-12)3-1-5-10-8;;/h9-10H,1-7H2;2*1H
• InChI Key: QUJLXXKOVXIHBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCCS(=N)(=O)C2)NC1.Cl.Cl
• Molecular Formula: C8H18Cl2N2OS
• Molecular Weight: 261.21 g/mol

Description

“9-Imino-9lambda6-thia-1-azaspiro[4.5]decane 9-oxide;dihydrochloride” is a chemical compound with the molecular formula C8H18Cl2N2OS. It’s available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C8H16N2OS.2ClH/c9-12(11)6-2-4-8(7-12)3-1-5-10-8;;/h9-10H,1-7H2;2*1H. This represents the connectivity of the atoms in the molecule but does not provide information about its 3D structure.

Scientific Research Applications

Synthesis and Anticancer Activity 9-Imino-9lambda6-thia-1-azaspiro[4.5]decane derivatives have been synthesized and evaluated for their anticancer activities. These compounds, along with their derived thiazolopyrimidine and 1,3,4-thiadiazole thioglycoside derivatives, exhibited moderate to high inhibition activities against various cancer cell lines including HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma), and HCT116 (human colorectal carcinoma) (Flefel et al., 2017).

Synthesis of Sulfur-Containing Spiro Compounds Research into the synthesis of novel sulfur-containing spiro compounds like 7,11-diaryl-9-thia-2,4-diazaspiro[5,5]undecane-1,3,5-trione 9,9-dioxides and related derivatives has contributed to the development of new chemical entities with potential applications in drug discovery and material science (Reddy et al., 1993).

Radioprotective Properties A derivative, specifically 7,10-Ethano-1-thia-4,7-diazaspiro[4.5]decane dihydrochloride, has been synthesized and shown to have potential radioprotective properties against lethal doses of X-radiation in mice. This suggests its application in radioprotection, highlighting the significance of such compounds in medical treatments (Shapiro et al., 1968).

Drug Discovery Modules The synthesis of thia/oxa-azaspiro[3.4]octanes demonstrates the utility of these compounds as multifunctional, structurally diverse modules for drug discovery, including enantioselective approaches to the spirocycles. Such developments are crucial for the advancement of novel therapeutic agents (Li et al., 2013).

Antimycobacterial Agents Compounds derived from 1-thia-4-azaspiro[4.5]decane have been synthesized and evaluated as potential antimycobacterial agents. This research indicates their significance in addressing infectious diseases, with some compounds showing high levels of activity against mycobacterial infections (Srivastava et al., 2005).